Cas no 2138053-24-2 (2-(butan-2-yl)-7-methylimidazo1,2-apyridine-3-sulfonyl chloride)

• Product Name: 2-(butan-2-yl)-7-methylimidazo1,2-apyridine-3-sulfonyl chloride
• CAS No: 2138053-24-2
• MF: C₁₂H₁₅ClN₂O₂S
• MW: 286.777700662613
• CID: 5760379
• PubChem ID: 165499835
• Update Time: 2025-06-15

2-(butan-2-yl)-7-methylimidazo1,2-apyridine-3-sulfonyl chloride Chemical and Physical Properties

Names and Identifiers

• 2-(butan-2-yl)-7-methylimidazo[1,2-a]pyridine-3-sulfonyl chloride
• EN300-1197476
• 2138053-24-2
• 2-(butan-2-yl)-7-methylimidazo1,2-apyridine-3-sulfonyl chloride

• Inchi： 1S/C12H15ClN2O2S/c1-4-9(3)11-12(18(13,16)17)15-6-5-8(2)7-10(15)14-11/h5-7,9H,4H2,1-3H3
• InChI Key： SGJDCQJRWWQOGX-UHFFFAOYSA-N
• SMILES： ClS(C1=C(C(C)CC)N=C2C=C(C)C=CN12)(=O)=O

Computed Properties

• Exact Mass: 286.0542766g/mol
• Monoisotopic Mass: 286.0542766g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 18
• Rotatable Bond Count: 3
• Complexity: 395
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4
• Topological Polar Surface Area: 59.8Ų

Additional information on 2-(butan-2-yl)-7-methylimidazo1,2-apyridine-3-sulfonyl chloride

Comprehensive Overview of 2-(butan-2-yl)-7-methylimidazo[1,2-a]pyridine-3-sulfonyl chloride (CAS No. 2138053-24-2)

2-(butan-2-yl)-7-methylimidazo[1,2-a]pyridine-3-sulfonyl chloride (CAS No. 2138053-24-2) is a specialized organic compound widely utilized in pharmaceutical and agrochemical research. Its unique molecular structure, featuring an imidazo[1,2-a]pyridine core and a reactive sulfonyl chloride group, makes it a valuable intermediate for synthesizing bioactive molecules. Researchers and industries are increasingly interested in this compound due to its potential applications in drug discovery and material science.

The compound's sulfonyl chloride functionality allows for versatile derivatization, enabling the creation of sulfonamides, sulfonate esters, and other derivatives. This reactivity is particularly relevant in the context of modern medicinal chemistry, where sulfonamide-based drugs are gaining traction for their antimicrobial and anti-inflammatory properties. Recent studies highlight the growing demand for imidazo[1,2-a]pyridine derivatives, driven by their pharmacological activities, including antiviral and anticancer effects.

In the realm of organic synthesis, 2-(butan-2-yl)-7-methylimidazo[1,2-a]pyridine-3-sulfonyl chloride serves as a key building block. Its butan-2-yl substituent enhances lipophilicity, which is crucial for improving drug bioavailability—a hot topic in pharmaceutical development. The compound's stability under controlled conditions further underscores its utility in high-throughput screening and combinatorial chemistry.

From an industrial perspective, the scalability of synthesizing CAS No. 2138053-24-2 aligns with the push for sustainable green chemistry practices. Innovations in catalytic methods and solvent-free reactions are being explored to optimize its production, addressing environmental concerns while maintaining cost efficiency. This aligns with the broader trend of eco-friendly synthesis in the chemical sector.

Analytical techniques such as HPLC, NMR, and mass spectrometry are essential for characterizing 2-(butan-2-yl)-7-methylimidazo[1,2-a]pyridine-3-sulfonyl chloride, ensuring purity and consistency. Quality control is paramount, especially for compounds used in preclinical studies or as reference standards. The compound's spectral data and chromatographic profiles are often documented in open-access databases, facilitating collaborative research.

Looking ahead, the demand for imidazo[1,2-a]pyridine-based compounds is expected to rise, fueled by advancements in targeted therapy and personalized medicine. Researchers are actively investigating the role of such heterocycles in modulating biological pathways, with CAS No. 2138053-24-2 serving as a critical tool for structure-activity relationship (SAR) studies. Its compatibility with automated synthesis platforms also positions it as a candidate for AI-driven drug design initiatives.

In summary, 2-(butan-2-yl)-7-methylimidazo[1,2-a]pyridine-3-sulfonyl chloride represents a convergence of innovation in synthetic chemistry and biomedical applications. Its multifaceted utility, combined with the growing emphasis on sustainable methodologies, ensures its continued relevance in scientific and industrial domains. As research progresses, this compound is poised to contribute significantly to breakthroughs in therapeutic development and material engineering.